Cas no 1823828-11-0 (1-(3,5-Difluoropyridin-4-yl)-2,2,2-trifluoroethanone)

• Product Name: 1-(3,5-Difluoropyridin-4-yl)-2,2,2-trifluoroethanone
• CAS No: 1823828-11-0
• MF: C₇H₂F₅NO
• MW: 211.08889913559
• CID: 5898632
• PubChem ID: 130153684
• Update Time: 2024-01-11

1-(3,5-Difluoropyridin-4-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Difluoropyridin-4-yl)-2,2,2-trifluoroethanone
• 1823828-11-0
• EN300-1930154
• 1-(3,5-difluoropyridin-4-yl)-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C7H2F5NO/c8-3-1-13-2-4(9)5(3)6(14)7(10,11)12/h1-2H
• InChI Key： DARDNEOIMNVSPL-UHFFFAOYSA-N
• SMILES： C(C1=C(C=NC=C1F)F)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 211.00565450g/mol
• Monoisotopic Mass: 211.00565450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų